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Compound of Interest

Compound Name: Methyl 4-bromocrotonate

Cat. No.: B144556 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety protocols, handling procedures, and

emergency responses required when working with Methyl 4-bromocrotonate (CAS No. 1117-

71-1). Due to its hazardous properties, strict adherence to these guidelines is crucial to ensure

a safe laboratory environment.

Section 1: Chemical and Physical Properties
Methyl 4-bromocrotonate is a halogenated α,β-unsaturated ester.[1] It presents as a liquid

that is pale yellow to orange in color.[2][3] A summary of its key physical and chemical

properties is provided in Table 1.

Table 1: Physical and Chemical Properties of Methyl 4-bromocrotonate
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Property Value Source(s)

CAS Number 1117-71-1 [2][4]

Molecular Formula C₅H₇BrO₂ [1][4][5]

Molecular Weight 179.01 g/mol [1]

Physical State Liquid [3][6][7]

Appearance Yellow / Pale yellow [3][6][7]

Boiling Point 83 - 85 °C (181.4 - 185 °F) [3][6][7]

@ 13 mmHg [3][6]

Flash Point 91 °C (195.8 °F) [3][6]

Density 1.49–1.52 g/cm³ [1]

Stability
Stable under recommended

storage conditions.[2][7]

Section 2: Hazard Identification and Classification
Methyl 4-bromocrotonate is classified as a hazardous substance that can cause severe skin

burns, serious eye damage, and respiratory irritation.[1][2][6] It is also a combustible liquid.[2]

[7] The Globally Harmonized System (GHS) classification is detailed in Table 2.

Table 2: GHS Hazard Classification for Methyl 4-bromocrotonate
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Hazard Class Category Hazard Statement Source(s)

Flammable Liquids 4
H227: Combustible

liquid
[2]

Skin

Corrosion/Irritation
1C / 2

H314: Causes severe

skin burns and eye

damage / H315:

Causes skin irritation

[2][6]

Serious Eye

Damage/Irritation
1

H318: Causes serious

eye damage
[2]

Specific Target Organ

Toxicity (Single

Exposure)

3
H335: May cause

respiratory irritation
[2]

Section 3: Risk Assessment and Control Workflow
A systematic approach to risk assessment is mandatory before handling Methyl 4-
bromocrotonate. The following workflow diagram illustrates the key steps in identifying,

evaluating, and controlling exposure risks.
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Risk Assessment and Control Workflow
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Section 4: Experimental Protocols: Safe Handling
and Storage
Adherence to strict protocols is essential to minimize exposure and ensure safety.

Protocol for Handling
Ventilation: Always handle Methyl 4-bromocrotonate inside a certified chemical fume hood

to prevent inhalation of vapors.[5][6][7]

Personal Protective Equipment (PPE): Wear appropriate PPE as detailed in Section 5.[2][6]

Avoid Contact: Prevent contact with eyes, skin, and clothing.[2][7] Do not breathe mists or

vapors.[6][7]

Ignition Sources: Keep the substance away from open flames, hot surfaces, and other

sources of ignition.[2][6][7] Take precautionary measures against static discharge.

Hygiene: Do not eat, drink, or smoke in the handling area.[4][7] Wash hands thoroughly with

soap and water after handling and before leaving the laboratory.[4][7] Contaminated work

clothes should be laundered separately before reuse.[4]

Container Management: Keep containers securely sealed when not in use.[4][7] Avoid

physical damage to containers.[4]

Protocol for Storage
Location: Store in a cool, dry, and well-ventilated area designated as a corrosives area.[4][6]

[7]

Temperature: To maintain product quality, keep refrigerated.[3][6][7] Some suppliers

recommend storage at -20°C for long-term stability.[5]

Security: Store in a locked cabinet or area accessible only to authorized personnel.[2][4]

Incompatibilities: Store away from incompatible materials such as acids, bases, strong

oxidizing agents, and reducing agents.[3][6][7]
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Containers: Keep in the original, tightly closed container.[4][7] Ensure all containers are

clearly labeled and regularly inspected for leaks.[4]

Section 5: Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent exposure.

Eye and Face Protection: Wear chemical safety goggles with side-shields or a face shield

that complies with EN166 or NIOSH standards.[2][4][6] Contact lenses may pose a special

hazard and should be avoided.[4]

Skin Protection:

Hand Protection: Wear chemical-resistant gloves (e.g., light-weight rubber gloves).[4] The

specific glove material and thickness must be selected based on the duration and nature

of the handling task.

Body Protection: Wear a flame-retardant lab coat and, if splashing is possible, impervious

clothing to prevent skin exposure.[2][6]

Respiratory Protection: All work should be performed in a chemical fume hood.[6][7] If a

fume hood is not available or if exposure limits are exceeded, a NIOSH/MSHA-approved

respirator with an appropriate cartridge (e.g., Type ABEK) must be used.[6]

Section 6: Emergency Procedures
Immediate and appropriate response to emergencies is critical.

First Aid Measures
The following diagram outlines the initial response protocol for various exposure routes.
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Exposure Event

Exposure Route Immediate Actions

Medical Attention

Exposure Occurs

Skin Contact

Eye Contact

Inhalation

Ingestion

Remove contaminated clothing.
Flush skin with water for 15+ min.

Flush eyes with water for 15+ min.
Remove contact lenses if possible.

Move to fresh air.
Provide artificial respiration if not breathing.

Do NOT induce vomiting.
Rinse mouth, give water to drink.

Seek Immediate
Medical Attention

Click to download full resolution via product page

First Aid Response Protocol for Exposure

General Advice: In all cases, show the Safety Data Sheet (SDS) to the attending medical

personnel.[6] Immediate medical attention is required for all exposure routes.[6]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids.[6] Remove contact lenses if present and easy to do.[4] Promptly call a physician.

[2]

Skin Contact: Immediately take off all contaminated clothing. Wash the affected area with

copious amounts of water (and soap, if available) for at least 15 minutes.[4][5][6] Call a

physician immediately.[6]

Inhalation: Move the person to fresh air.[2][4][5] If breathing is difficult or has stopped,

provide artificial respiration, avoiding mouth-to-mouth resuscitation.[2][6] Call a physician

immediately.[6]

Ingestion: Do NOT induce vomiting.[2] Wash out the mouth with water and give a glass of

water to drink.[2][4] Never give anything by mouth to an unconscious person.[3][6] Call a

physician or poison control center immediately.[4][6]
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Fire-Fighting Measures
Suitable Extinguishing Media: Use carbon dioxide (CO₂), dry chemical powder, dry sand, or

alcohol-resistant foam.[2][3][6] A water mist may be used to cool closed containers.[3][6]

Special Hazards: The substance is a combustible liquid.[3] Thermal decomposition can

release irritating and toxic gases, including carbon monoxide, carbon dioxide, and hydrogen

bromide.[3][6][7] Containers may explode when heated.[3][6]

Protective Equipment: Firefighters must wear full protective gear and a self-contained

breathing apparatus (SCBA) with a full face-piece operated in pressure-demand or other

positive pressure mode.[2][5][6]

Accidental Release Measures
Personal Precautions: Evacuate all non-essential personnel from the area.[2][6] Remove all

sources of ignition.[3][6][7] Ensure adequate ventilation.[2][6] Avoid breathing vapors and

contact with the material.[2][4]

Environmental Precautions: Prevent the spill from entering drains, sewers, or waterways.[2]

[4][7]

Containment and Cleaning Protocol:

Wear full personal protective equipment, including respiratory protection.[2][6]

Contain the spill by diking with an inert absorbent material such as sand, earth,

vermiculite, or diatomite.[2][4][6][7]

Carefully collect the absorbed material into a suitable, labeled, and closed container for

hazardous waste disposal.[4][6][7]

Decontaminate the spill area and any affected equipment.[2]

Section 7: Toxicological Information
Exposure to Methyl 4-bromocrotonate can cause adverse health effects. The toxicological

properties have not been fully investigated, but available data indicates it is harmful.[1][3]
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Routes of Exposure: Inhalation, ingestion, skin contact, and eye contact.

Acute Effects:

Causes severe skin burns and serious eye damage.[1][6]

Inhalation may cause respiratory tract irritation, inflammation, and toxic pneumonitis.[6][8]

Symptoms of overexposure may include headache, dizziness, nausea, and vomiting.[7]

Chronic Effects: Long-term exposure effects are not well-documented, but exposure should

be minimized as a matter of course.[1][4]

Table 3: Acute Toxicity Data

Type Route Species Value Source

LD50 Intravenous Mouse 56 mg/kg

Acute Toxicity

Estimate
Oral - 2,500 mg/kg [9]

Section 8: Disposal Considerations
Waste material must be disposed of in accordance with all applicable local, regional, and

national regulations for hazardous waste.[5][6]

Procedure:

Do not mix with other waste streams.

Dispose of the chemical in its original container or a suitable, labeled hazardous waste

container.

Arrange for disposal through a licensed professional waste disposal service.[5]

Handle uncleaned, empty containers as you would the product itself.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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